10.1039/B410941D | Synthesis of the new, weakly coordinating anions [RB(C6F5)3]− (R = CH2Me, CHMe2, CH2CMe3); utilization of [HNMe2Ph][Me3CCH2B(C6F5)3] to activate zirconocenecatalysts for propylene polymerization†

Synthesis of the new, weakly coordinating anions [RB(C6F5)3]− (R = CH2Me, CHMe2, CH2CMe3); utilization of [HNMe2Ph][Me3CCH2B(C6F5)3] to activate zirconocenecatalysts for propylene polymerization†

Dalton Transactions Pub Date: 2004-11-11 DOI: 10.1039/B410941D

Abstract

The compound [HNMe₂Ph][NpB(C₆F₅)₃] (Np = (CH₃)₃CCH₂) reacts with dimethylzirconocenes to give active propylene polymerization catalysts which are significantly more active and give higher molecular weight polypropylene than do the catalysts obtained using B(C₆F₅)₃; the [NpB(C₆F₅)₃]⁻ anion is for steric reasons more weakly coordinating than is [MeB(C₆F₅)₃]⁻.

Synthesis of the new, weakly coordinating anions [RB(C6F5)3]−
(R = CH2Me, CHMe2, CH2CMe3); utilization of [HNMe2Ph][Me3CCH2B(C6F5)3] to activate zirconocenecatalysts for propylene polymerization†

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Journal Name：Dalton Transactions

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